1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 1-[(1R,2R)-2-hydroxycyclopentyl]piperidin-4-ol
• InChI: InChI=1S/C10H19NO2/c12-8-4-6-11(7-5-8)9-2-1-3-10(9)13/h8-10,12-13H,1-7H2/t9-,10-/m1/s1
• InChI Key: BBKNTCXCGBETJJ-NXEZZACHSA-N
• Isomeric SMILES: C1C[C@H]([C@@H](C1)O)N2CCC(CC2)O
• Canonical SMILES: C1CC(C(C1)O)N2CCC(CC2)O

Description

1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol is a chiral compound featuring a piperidine ring substituted with a hydroxyl group at position 4 and a (1R,2R)-2-hydroxycyclopentyl moiety. The stereochemistry of the cyclopentyl group (1R,2R) is critical for its interactions with biological targets, as enantiomeric differences often lead to divergent pharmacological profiles.

Preparation Methods

The synthesis of 1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol typically involves the following steps:

Synthetic Routes: The compound can be synthesized through a multi-step process starting from commercially available precursors. The key steps include the formation of the cyclopentyl ring, introduction of the hydroxy group, and subsequent attachment to the piperidin-4-ol moiety.

Reaction Conditions: The reactions are generally carried out under controlled conditions, including specific temperatures, pressures, and the use of catalysts to ensure high yield and purity.

Industrial Production Methods: Industrial production may involve optimization of the synthetic route to scale up the process, ensuring cost-effectiveness and consistency in product quality.

Chemical Reactions Analysis

1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The piperidin-4-ol moiety can undergo nucleophilic substitution reactions, where the hydroxy group is replaced by other functional groups using reagents like alkyl halides or sulfonates.

Common Reagents and Conditions: Typical reagents include acids, bases, and solvents like ethanol or dichloromethane. Reaction conditions vary depending on the desired transformation, including temperature, pH, and reaction time.

Major Products: The major products formed from these reactions include various substituted piperidines, cyclopentanones, and cyclopentylamines.

Scientific Research Applications

1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is used in studies related to enzyme inhibition and receptor binding, providing insights into biological pathways and mechanisms.

Medicine: Potential therapeutic applications include its use as a precursor for drug development, particularly in the treatment of neurological disorders.

Industry: The compound is utilized in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of 1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to receptors or enzymes, modulating their activity and influencing biological processes.

Pathways Involved: It can affect signaling pathways, leading to changes in cellular functions and responses. The exact pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperidine Derivatives with Hydroxyl Substituents

Compounds with hydroxylated piperidine scaffolds are prevalent in drug discovery. Key examples include:

Compound Name	Structure Highlights	Biological Activity	Selectivity/Notes	Reference
1-(4-Octylphenethyl)piperidin-4-ol (RB-005)	Piperidin-4-ol linked to 4-octylphenethyl	Sphingosine kinase 1 (SK1) inhibitor	15.0-fold selectivity for SK1 over SK2
1-(4-Octylphenethyl)piperidin-3-ol (RB-019)	Piperidin-3-ol with same substituent	SK1 inhibitor	6.1-fold selectivity for SK1 over SK2

Key Findings :

• The position of the hydroxyl group on the piperidine ring (4-OH vs. 3-OH) significantly impacts selectivity. RB-005 (4-OH) shows 15-fold SK1/SK2 selectivity, while RB-019 (3-OH) has only 6.1-fold selectivity .
• This highlights the importance of hydroxyl orientation in modulating enzyme interactions.

Cyclopentyl-Containing Analogues

Cyclopentyl moieties are common in bioactive compounds. Notable examples include:

HIV-1 Integrase Inhibitors (Compounds 3 and 4)

Compound Name	Structure Highlights	Biological Activity	Notes	Reference
(1S,2S)-4-hydroxy-N-(2-hydroxycyclopentyl)but-3-enamide (3)	(1S,2S)-hydroxycyclopentyl + butenamide	HIV-1 integrase inhibitor	[α]20D +41.8; CYP profile favorable
(1R,2R)-4-hydroxy-N-(2-hydroxycyclopentyl)but-3-enamide (4)	(1R,2R)-hydroxycyclopentyl enantiomer	HIV-1 integrase inhibitor	[α]20D −41.2; distinct CYP interactions

Key Findings :

• Enantiomers 3 (1S,2S) and 4 (1R,2R) exhibit divergent CYP450 metabolism profiles, underscoring the role of stereochemistry in pharmacokinetics .
• Both compounds inhibit HIV-1 integrase, but their enantiomeric configurations may influence off-target effects.

Muscarinic Receptor Antagonist (Compound A)

Compound Name	Structure Highlights	Biological Activity	Selectivity	Reference
(2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide	Difluorocyclopentyl + piperidin-4-yl	M3 muscarinic receptor antagonist	540-fold M3/M2 selectivity

Key Findings :

• The difluorocyclopentyl group enhances M3 receptor binding (Ki = 2.8 nM) while reducing M2 affinity (Ki = 540 nM) .
• Compared to 1-((1R,2R)-2-hydroxycyclopentyl)piperidin-4-ol, the difluoro substitution alters electronic properties, influencing receptor selectivity.

Stereochemical Comparisons

The (1R,2R) configuration in 1-((1R,2R)-2-hydroxycyclopentyl)piperidin-4-ol is analogous to compound 4 in . Enantiomeric pairs often show distinct biological profiles:

• Anti-HIV Activity : The (1R,2R) configuration in compound 4 ([α]20D −41.2) may confer differential CYP interactions compared to its (1S,2S) counterpart .
• Receptor Binding : In muscarinic antagonists, stereochemistry of cyclopentyl groups (e.g., (1R)-3,3-difluorocyclopentyl in compound A) dictates receptor subtype specificity .

Biological Activity

1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol is a compound of interest due to its potential pharmacological applications. This article explores its biological activity, focusing on its mechanisms of action, binding affinities, and effects in various biological systems.

Chemical Structure

The compound features a piperidine ring substituted with a hydroxycyclopentyl group. This structural configuration is significant for its interactions with biological targets.

Research indicates that 1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol may function primarily as a modulator of neurotransmitter transporters. Specifically, it shows high affinity for the dopamine transporter (DAT) and moderate affinity for norepinephrine transporter (NET) .

Binding Affinity

The binding affinity of this compound has been evaluated in several studies. For instance, in structure-activity relationship (SAR) studies involving piperidine analogs, it was noted that the introduction of hydroxyl groups significantly enhances binding affinities to DAT .

Biological Assays and Findings

In vitro studies have demonstrated that 1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol exhibits effective inhibition of cell growth in certain cancer cell lines. The IC50 values reported for related compounds suggest that modifications to the piperidine structure can lead to increased potency against specific targets .

Table 1: Binding Affinities and Cell Growth Inhibition

Compound	Binding Affinity (K_i, μM)	Cell Growth Inhibition (IC50, μM)
22	0.008 ± 0.001	0.98 ± 0.15
23	0.011 ± 0.001	0.38 ± 0.09
24	0.006 ± 0.001	0.84 ± 0.16
42	<0.001	<0.01

Case Studies

Several case studies have highlighted the compound's efficacy in preclinical models:

• Dopamine Transporter Inhibition : A study demonstrated that the introduction of hydroxyl groups on the piperidine ring significantly increased the potency of related compounds at DAT, suggesting a similar outcome for 1-((1R,2R)-2-Hydroxycyclopentyl)piperidin-4-ol .
• Cancer Cell Lines : In assays using MV4;11 cell lines, structural modifications led to enhanced cellular activity and binding affinity to menin, indicating potential therapeutic applications in oncology .
• Locomotor Activity Studies : Behavioral studies indicated that compounds with similar structures increased locomotor activity in rodent models, which could be indicative of dopaminergic activity .